Cas no 2680815-36-3 (Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-iodo-5-nitrobenzoate)

• Product Name: Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-iodo-5-nitrobenzoate
• CAS No: 2680815-36-3
• MF: C₁₃H₁₅IN₂O₆
• MW: 422.172476053238
• CID: 6406919
• PubChem ID: 165920932
• Update Time: 2025-05-19

Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-iodo-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 2680815-36-3
• EN300-28303972
• methyl 4-{[(tert-butoxy)carbonyl]amino}-3-iodo-5-nitrobenzoate
• Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-iodo-5-nitrobenzoate

• Inchi： 1S/C13H15IN2O6/c1-13(2,3)22-12(18)15-10-8(14)5-7(11(17)21-4)6-9(10)16(19)20/h5-6H,1-4H3,(H,15,18)
• InChI Key： DFOLFZKFEJHICH-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=CC(=C1NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 421.99748g/mol
• Monoisotopic Mass: 421.99748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 110Ų

Additional information on Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-iodo-5-nitrobenzoate

Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-iodo-5-nitrobenzoate (CAS No. 2680815-36-3): A Comprehensive Overview

Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-iodo-5-nitrobenzoate, identified by the CAS number 2680815-36-3, is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its complex structure, which includes a methyl ester group, a tert-butoxy carbonyl amino group, an iodo substituent, and a nitro group attached to a benzoate ring. The combination of these functional groups makes it a versatile building block for various chemical reactions and molecular engineering processes.

The tert-butoxy carbonyl amino group in this compound plays a crucial role in its reactivity and stability. This group is known for its ability to act as a protecting group for amines during organic synthesis, ensuring that the amine functionality remains intact during subsequent reactions. The iodo substituent introduces electronic effects that can influence the reactivity of the molecule, making it suitable for coupling reactions or as an intermediate in the synthesis of more complex structures. The nitro group adds another layer of functionality, contributing to the compound's potential as an oxidizing agent or as part of a redox-active system.

Recent studies have highlighted the importance of compounds like Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-iodo-5-nitrobenzoate in the development of advanced materials. For instance, researchers have explored its use in the synthesis of novel polymers and coordination complexes. The presence of multiple functional groups allows for tailored interactions with other molecules, enabling the creation of materials with unique mechanical, electronic, or optical properties.

In terms of synthesis, this compound is typically prepared through multi-step processes involving nucleophilic aromatic substitution or coupling reactions. The use of modern catalytic systems has significantly improved the efficiency and selectivity of these reactions. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the iodo substituent at specific positions on the aromatic ring. These advancements have not only enhanced the yield but also minimized byproducts, aligning with green chemistry principles.

The application of Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-iodo-5-nitrobenzoate extends beyond traditional organic synthesis. It has found niche applications in drug discovery and development. The compound's structure allows for precise modification to target specific biological pathways or receptors. Recent research has focused on its potential as an intermediate in the synthesis of bioactive molecules with anti-inflammatory or anticancer properties.

Moreover, this compound has shown promise in the field of electrochemistry. Its nitro group contributes to redox activity, making it a candidate for use in energy storage devices such as supercapacitors or batteries. Studies have demonstrated that incorporating this compound into electrode materials can enhance their capacitance and stability under cyclic conditions.

In conclusion, Methyl 4-{[(tert-butoxy)carbonyl]amino}-3-iodo-5-nitrobenzoate (CAS No. 2680815-36-3) is a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool in organic synthesis, materials science, and drug development. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical innovations is expected to grow significantly.